Cas no 479629-72-6 ((2R)-Nonan-2-yl 4-(acetyloxy)benzoate)

• Product Name: (2R)-Nonan-2-yl 4-(acetyloxy)benzoate
• CAS No: 479629-72-6
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 2850472
• PubChem ID: 23530179
• Update Time: 2025-04-21

(2R)-Nonan-2-yl 4-(acetyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• (2R)-Nonan-2-yl 4-(acetyloxy)benzoate
• 479629-72-6
• DTXSID10634759
• SCHEMBL6865273

• Inchi： 1S/C18H26O4/c1-4-5-6-7-8-9-14(2)21-18(20)16-10-12-17(13-11-16)22-15(3)19/h10-14H,4-9H2,1-3H3/t14-/m1/s1
• InChI Key： NEHILFCMOHRSCV-CQSZACIVSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(C)=O)=O)[C@H](C)CCCCCCC

Computed Properties

• Exact Mass: 306.18310931g/mol
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters